- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Jincang Pharmaceutical (Shanghai) Co., LTD.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Shanghai Xinsi New Materials Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

2-benzopyrans
2-Benzopyrans, also known as benzo[b]pyrans, are a class of organic compounds featuring a benzene ring fused to a pyran ring. These molecules are of significant interest due to their diverse structural configurations and potential applications in various fields such as pharmaceuticals, materials science, and natural products chemistry.
Structurally, 2-benzopyrans possess a five-membered oxygen-containing heterocyclic ring attached to the second carbon atom of a benzene ring. The presence of both aromaticity from the benzene ring and unsaturation within the pyran ring confers unique chemical properties to these compounds, making them versatile in terms of reactivity.
In pharmaceutical research, 2-benzopyrans have shown promising activities as potential anti-inflammatory agents, antiviral agents, and antimicrobial agents. Additionally, their structural features make them suitable for medicinal chemistry studies aimed at the development of novel drugs with improved pharmacological profiles.
Due to their complex molecular structure, 2-benzopyrans can be synthesized through various methods including condensation reactions between an aldehyde or ketone and a pyran derivative, followed by appropriate functional group transformations. These compounds exhibit varying degrees of biological activity depending on their specific structural modifications.

-
Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical BiopharmaceuticalsSynthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals Synthesis and Bioactivity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals Chemical biopharmaceuticals represent a critical intersection between chemistry and medicine, offering innovative solutions for treating various diseases. Among the vast array of chemical compounds studied for...
-
Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
-
(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
-
The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
-
Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...